Cas no 941932-96-3 (N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
• CAS No: 941932-96-3
• MF: C₂₂H₂₆FN₃O₃
• MW: 399.458549022675
• CID: 5459094
• Update Time: 2025-10-21

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-N-[(4-methylphenyl)methyl]oxamide
• N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

• Inchi： 1S/C22H26FN3O3/c1-16-2-4-17(5-3-16)14-24-21(27)22(28)25-15-20(26-10-12-29-13-11-26)18-6-8-19(23)9-7-18/h2-9,20H,10-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： OBFVLQPACMBJCV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCC(C1=CC=C(F)C=C1)N1CCOCC1)=O

Additional information on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

N-2-(4-Fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS No. 941932-96-3): An Overview

N-2-(4-Fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS No. 941932-96-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as diamides, which are characterized by the presence of two amide functional groups. The unique structural features of this compound, including the fluorophenyl, morpholinyl, and methylphenyl substituents, contribute to its potential therapeutic applications and biological activities.

The synthesis of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide typically involves a multi-step process, utilizing advanced organic synthesis techniques. The fluorinated aromatic ring and the morpholine moiety are key structural elements that can influence the compound's pharmacological properties, such as solubility, stability, and binding affinity to specific biological targets. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which are crucial for large-scale production and clinical applications.

In terms of its biological activity, N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the modulation of specific receptors and signaling pathways involved in pain and inflammation.

One of the key areas of interest in the study of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide is its interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a crucial role in cellular signaling and are targets for many therapeutic agents. The compound's ability to modulate GPCRs could have significant implications for drug development, particularly in the areas of neurology and immunology.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular interactions involving N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide. Molecular docking studies have provided insights into the binding modes and affinity of this compound to various receptor sites. These computational models can guide experimental design and help predict the biological activity of related compounds, accelerating the drug discovery process.

Clinical trials are an essential step in evaluating the safety and efficacy of new pharmaceutical compounds. While detailed clinical data on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide is still limited, preliminary studies have shown promising results. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Further clinical trials are underway to assess its efficacy in treating specific conditions such as chronic pain and inflammatory disorders.

The potential applications of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide extend beyond pain management and inflammation. Ongoing research is exploring its use in other therapeutic areas, including neurodegenerative diseases and cancer. The compound's ability to cross the blood-brain barrier (BBB) makes it a candidate for central nervous system (CNS) disorders, where traditional treatments often face challenges due to poor BBB penetration.

In conclusion, N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS No. 941932-96-3) represents a promising molecule with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development. As more data becomes available from ongoing studies, this compound may pave the way for new treatments in various medical fields.